1H-Pyrrole-2-methanamine, N,N,1-trimethyl-
Cat. No. B1620328
Key on ui cas rn:
56139-76-5
M. Wt: 138.21 g/mol
InChI Key: AQVCJKMGVKNXCB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08101650B2
Procedure details
A mixture of 35% aqueous formaldehyde solution (20.8 ml, 264.3 mmol) and dimethylamine hydrochloride (22.70 g, 278.4 mmol) was added to 1-methylpyrrole (21.42 g, 264.1 mmol) with stirring under ice-cooling over a 90-minute interval, and then the resulting mixture was stirred at room temperature for 6 hours. After stirring, 10% aqueous sodium hydroxide solution (150 ml) was added to the reaction mixture, and the reaction mixture was extracted with ether. The extract was washed with saturated aqueous sodium chloride solution and dried over anhydrous sodium sulfate. After filtration, the solvent was removed in vacuo, and the residue was purified by chromatography on a silica gel column using a mixed solvent of dichloromethane and methanol (10:1) as the eluent to afford 2-(N,N-dimethylaminomethyl)-1-methylpyrrole (31.47 g, yield: 86%).
Yield
86%
Identifiers
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REACTION_CXSMILES
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[CH2:1]=O.Cl.[CH3:4][NH:5][CH3:6].[CH3:7][N:8]1[CH:12]=[CH:11][CH:10]=[CH:9]1>[OH-].[Na+]>[CH3:4][N:5]([CH2:1][C:9]1[N:8]([CH3:7])[CH:12]=[CH:11][CH:10]=1)[CH3:6] |f:1.2,4.5|
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Inputs
Step One
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Name
|
|
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Quantity
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20.8 mL
|
|
Type
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reactant
|
|
Smiles
|
C=O
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|
Name
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|
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Quantity
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22.7 g
|
|
Type
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reactant
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Smiles
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Cl.CNC
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Step Two
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Name
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Quantity
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21.42 g
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Type
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reactant
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|
Smiles
|
CN1C=CC=C1
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Step Three
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Name
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Quantity
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150 mL
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|
Type
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solvent
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Smiles
|
[OH-].[Na+]
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Conditions
Stirring
|
Type
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CUSTOM
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|
Details
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with stirring under ice-
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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cooling over a 90-minute interval
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STIRRING
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Type
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STIRRING
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Details
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the resulting mixture was stirred at room temperature for 6 hours
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Duration
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6 h
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STIRRING
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Type
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STIRRING
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Details
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After stirring
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EXTRACTION
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Type
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EXTRACTION
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|
Details
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the reaction mixture was extracted with ether
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WASH
|
Type
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WASH
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|
Details
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The extract was washed with saturated aqueous sodium chloride solution
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
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dried over anhydrous sodium sulfate
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FILTRATION
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Type
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FILTRATION
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|
Details
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After filtration
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CUSTOM
|
Type
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CUSTOM
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|
Details
|
the solvent was removed in vacuo
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CUSTOM
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Type
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CUSTOM
|
|
Details
|
the residue was purified by chromatography on a silica gel column
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Outcomes
Product
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Name
|
|
|
Type
|
product
|
|
Smiles
|
CN(C)CC=1N(C=CC1)C
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 31.47 g | |
| YIELD: PERCENTYIELD | 86% | |
| YIELD: CALCULATEDPERCENTYIELD | 86.2% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
